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Compound of Interest

Compound Name: 1-(But-3-yn-1-yl)piperidin-4-amine
Cat. No.: B12051558
Get Quote

Executive Summary

4-Amino-1-(but-3-ynyl)piperidine (CAS: 1153254-94-4) is a specialized heterobifunctional
building block utilized primarily in the synthesis of PROTACSs (Proteolysis Targeting Chimeras)
and kinase inhibitors. Its structure features a secondary amine-derived piperidine ring
substituted with a primary amine at the C4 position and a terminal alkyne tail at the N1 position.

This dual functionality allows for orthogonal chemical modifications:
e Primary Amine (

): Available for amide coupling, reductive amination, or nucleophilic substitution to attach
warheads or ligand motifs.

e Terminal Alkyne (

): A "click-ready" handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) or
Sonogashira coupling.

Chemical Identity & Properties
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The compound is commercially available in both its free base and dihydrochloride salt forms.

Researchers must select the appropriate form based on the pH sensitivity of their subsequent

reactions.
Property Data
IUPAC Name 1-(but-3-yn-1-yl)piperidin-4-amine

Common Name

4-Amino-1-(3-butynyl)piperidine

CAS Number (Free Base)

1153254-94-4

CAS Number (2HCI Salt)

1334148-24-1

Molecular Formula

152.24 g/mol (Free Base) / 225.16 g/mol (2HCI

Molecular Weight
Salt)
SMILES C#CCCNI1CCC(N)CC1
» Soluble in DMSO, Methanol, Water (Salt form);
Solubility
DCM, Chloroform (Free Base)
pKa (Predicted) ~10.1 (Piperidine N), ~8.5 (Primary Amine)

Synthesis & Manufacturing Protocol

Since this compound is often custom-synthesized, the following protocol describes the robust,

scalable synthesis starting from the commercially available tert-butyl piperidin-4-ylcarbamate.

This route avoids the formation of quaternary ammonium byproducts common in direct

alkylation of free diamines.

Reaction Scheme Visualization

Step 1: N-Alkylation

tert-Butyl piperidin-4-ylcarbamate K2C03, ACN, 60°C

(CAS: 73874-95-0)

4-Bromobut-1-yne
(CAS: 38771-21-0)

Step 2: Deprotection

Intermediate:

N-Boc-1-(but-3-ynyl)piperidine-4-amine

HCl/Dioxane or TFA/DCM _ | ANAL AROIDUETE

4-Amino-1-(but-3-ynyl)piperidine
(CAS: 1153254-94-4)
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Figure 1: Two-step synthesis pathway via N-alkylation and Boc-deprotection.

Detailed Experimental Protocol
Step 1. N-Alkylation
Objective: Attach the butynyl tail to the piperidine nitrogen while the primary amine remains

protected.

e Reagents:

[¢]

tert-Butyl piperidin-4-ylcarbamate (1.0 eq)

o

4-Bromobut-1-yne (1.2 eq)

o

Potassium Carbonate (

, 2.0 eq)

o

Potassium lodide (KI, 0.1 eq, catalytic)

[¢]

Solvent: Acetonitrile (ACN) or DMF.

e Procedure:

o

Suspend tert-butyl piperidin-4-ylcarbamate and

in dry ACN under nitrogen atmosphere.

o Add Kl and 4-bromobut-1-yne dropwise.

o Heat the mixture to 60°C for 12—-16 hours. Monitor by TLC (System: 5% MeOH in DCM) or
LC-MS.

o Workup: Cool to room temperature, filter off solids, and concentrate the filtrate. Partition
the residue between Ethyl Acetate and Water. Wash the organic layer with Brine, dry over

, and concentrate.
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o Purification: Flash column chromatography (Hexane/EtOAc gradient) to yield the Boc-
protected intermediate.

Step 2: Boc-Deprotection

Objective: Reveal the primary amine to generate the final product.
e Reagents:
o Boc-intermediate (from Step 1)
o 4M HCI in Dioxane OR Trifluoroacetic acid (TFA) in DCM (1:4 ratio).

e Procedure:

[¢]

Dissolve the intermediate in DCM (if using TFA) or Dioxane (if using HCI).
o Add the acid solution at 0°C and stir at room temperature for 2—4 hours.

o Workup (for HCI salt): The product often precipitates as the dihydrochloride salt. Filter the
solid, wash with diethyl ether, and dry under vacuum.

o Workup (for Free Base): Concentrate the reaction mixture. Redissolve in minimal water,
basify to pH >12 with NaOH (aq), and extract exhaustively with DCM/Isopropanol (3:1).
Dry and concentrate.

Applications in Drug Discovery

This molecule is a "privileged scaffold" in the design of targeted protein degraders and covalent
inhibitors.

PROTAC Linker Design

The piperidine ring provides a rigid spacer that reduces the entropic penalty of binding
compared to flexible linear alkyl chains.

o Workflow: The primary amine is coupled to an E3 ligase ligand (e.g., Thalidomide or VHL
ligand). The alkyne is then "clicked" to a ligand targeting the protein of interest (POI).
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Click Chemistry (CuUAAC)

The terminal alkyne allows for bio-orthogonal conjugation.
e Reaction: 4-Amino-1-(but-3-ynyl)piperidine +

(Azide)

1,2,3-Triazole linked conjugate.

 Utility: This is essential for Fragment-Based Drug Discovery (FBDD) where libraries of azides
are screened against this alkyne-functionalized scaffold.

Application Logic Diagram

4-Amino-1-(but-3-ynyl)piperidine
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Figure 2: Divergent synthetic utility in constructing bivalent molecules.

Safety & Handling (E-E-A-T)
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e Hazards: As a primary amine, the free base is corrosive and can cause skin burns and eye
damage (H314). The hydrochloride salt is an irritant (H315, H319).

» Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The terminal alkyne is
generally stable but should be protected from prolonged exposure to light and copper traces
to prevent autopolymerization or premature coupling.

» Analytical Verification:
o 1H NMR (DMSO-d6): Look for the alkyne proton triplet at

ppm and the piperidine ring protons.

o Mass Spec: ESI+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12051558/docs?utm_src=pdf-body#in-depth-technical-guide-4-amino-1-but-3-ynyl-piperidine
https://www.reagentia.eu/p/1334148-24-1-1-but-3-yn-1-yl-piperidin-4-amine-dihydrochloride-1-x-1-g-r01akcn/
https://www.achemblock.com/q57512-1-but-3-yn-1-yl-piperidin-4-amine.html
https://www.reagentia.eu/
https://pubchem.ncbi.nlm.nih.gov/compound/1268291
https://www.caymanchem.com/product/30398/4-n-boc-amino-piperidine
https://www.caymanchem.com/product/30398/4-n-boc-amino-piperidine
https://www.researchgate.net/publication/282671756_Synthesis_of_N-Substituted_piperidines_from_piperidone
https://www.benchchem.com/product/b12051558?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12051558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources
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2. 1-(but-3-yn-1-yl)piperidin-4-amine 97% | CAS: 1153254-94-4 | AChemBlock
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3. caymanchem.com [caymanchem.com]

4. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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